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Compound of Interest

Compound Name: AM 92016

Cat. No.: B1664828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of AM
92016 hydrochloride. Adherence to these procedures is essential to ensure a safe laboratory

environment and minimize risks associated with this potent Kv channel blocker.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling AM 92016, a comprehensive approach to safety is paramount. This includes

the use of appropriate personal protective equipment and adherence to established laboratory

safety protocols.

Recommended Personal Protective Equipment:

Safety Operating Guide

Check Availability & Pricing
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PPE Category Specific Recommendations

Eye/Face Protection Wear chemical safety goggles.

Skin Protection

Use impervious gloves (e.g., nitrile rubber).

Wear a lab coat or other protective clothing to

prevent skin contact.

Respiratory Protection

For operations that may generate dust or

aerosols, a NIOSH-approved respirator is

recommended. Ensure proper ventilation, such

as working in a fume hood.

Hygiene Measures:

Wash hands thoroughly after handling the compound.[1]

Remove and wash contaminated clothing before reuse.[1]

Avoid eating, drinking, or smoking in areas where the chemical is handled.

Handling and Storage Procedures
Proper handling and storage are crucial to maintain the integrity of AM 92016 and prevent

accidental exposure.

Precautions for Safe Handling:

Avoid contact with eyes, skin, and clothing.[1]

Prevent the formation of dust and aerosols.[1]

Avoid ingestion and inhalation.[1]

Keep the compound away from sources of ignition.[1]

Use in a well-ventilated area, preferably a chemical fume hood.[2]

Conditions for Safe Storage:
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Storage Duration
Recommended
Temperature

Additional Conditions

Long-term -20°C

Keep container tightly closed

in a dry and well-ventilated

place.[1]

Short-term 2-8°C

Keep container tightly closed

in a dry and well-ventilated

place.[1]

Accidental Release and Disposal Measures
In the event of a spill or for routine disposal, the following procedures should be followed to

mitigate environmental contamination and ensure safety.

Accidental Release Measures:

Personal Precautions: Wear appropriate personal protective equipment, including respiratory

protection. Avoid breathing vapors, mist, or gas.[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[1]

Clean-up: Pick up and arrange disposal without creating dust. Sweep up and shovel the

material into a suitable, closed container for disposal.[1]

Disposal Considerations:

Dispose of the compound and any contaminated materials in accordance with local, state,

and federal regulations.

It is recommended to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[2]

Workflow for Safe Handling of AM 92016
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The following diagram outlines the essential steps for safely working with AM 92016, from initial

preparation to final disposal.
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Caption: Workflow for the safe handling of AM 92016 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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